2-Amino-1-(3-fluoro-4-methoxyphenyl)ethan-1-one hydrochloride; 95%

• IUPAC Name: 2-amino-1-(3-fluoro-4-methoxyphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C9H10FNO2.ClH/c1-13-9-3-2-6(4-7(9)10)8(12)5-11;/h2-4H,5,11H2,1H3;1H
• InChI Key: BUYFDKYRRIHRCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CN)F.Cl
• Molecular Formula: C9H11ClFNO2
• Molecular Weight: 219.64 g/mol

Description

The compound “2-Amino-1-(3-fluoro-4-methoxyphenyl)ethan-1-one hydrochloride” is a chemical compound with a molecular weight of 221.66. It is a solid at room temperature and is stored under an inert atmosphere. The compound is also known as “®-2-amino-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol hydrochloride” and "(S)-2-amino-2-(3-fluoro-5-methoxyphenyl)ethan-1-ol hydrochloride".

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile has been synthesized from 1-(3-fluoro-4-methoxyphenyl)ethanone, malononitrile, a mild base, and sulfur powder using the Gewald synthesis technique. The intermediate was then treated with 1,3-disubstituted pyrazole-4-carboxaldehyde to obtain novel Schiff bases.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various spectroscopic techniques, including FT-IR, UV–visible, 1H NMR, and HRMS. The structure of these compounds was further confirmed using single-crystal X-ray diffraction.

Chemical Reactions Analysis

The compound can potentially participate in various chemical reactions. For example, 3′-Fluoro-4′-methoxyacetophenone, a key component in the Mannich reaction along with formaldehyde and secondary amines, can be used to produce β-amino-carbonyl compounds, also known as Mannich bases.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature and is stored under an inert atmosphere. .

Scientific Research Applications

Synthesis of Thiophene Derivatives

Thiophene and its derivatives are significant in medicinal chemistry due to their wide range of therapeutic properties. . The versatility of thiophene derivatives makes them valuable for creating new drugs with potential therapeutic applications.

Antimicrobial and Antiviral Research

Derivatives of this compound have been studied for their antimicrobial and antiviral properties. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

The primary target of 2-Amino-1-(3-fluoro-4-methoxyphenyl)ethan-1-one hydrochloride is PI3Kδ . PI3Kδ is a lipid kinase that plays a key role in cell growth, proliferation, differentiation, motility, survival and intracellular trafficking .

Biochemical Pathways

The inhibition of PI3Kδ affects the PI3K/AKT/mTOR pathway, which is involved in cell survival and proliferation . The downstream effects of this disruption can lead to changes in cell growth and survival .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific context in which it is used. For example, in the context of cancer treatment, the inhibition of PI3Kδ could potentially slow down tumor growth .